Cas no 773825-92-6 (Acetic acid,2-[(4-aminobutyl)amino]-2-oxo-)
773825-92-6 structure
Product Name:Acetic acid,2-[(4-aminobutyl)amino]-2-oxo-
CAS No:773825-92-6
MF:C6H12N2O3
MW:160.171081542969
CID:552185
PubChem ID:45082331
Update Time:2025-04-19
Acetic acid,2-[(4-aminobutyl)amino]-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(4-aminobutyl)amino]-2-oxo-
- Aceticacid, [(4-aminobutyl)amino]oxo- (9CI)
- 773825-92-6
- [(4-Aminobutyl)amino](oxo)acetic acid
-
- Inchi: 1S/C6H12N2O3/c7-3-1-2-4-8-5(9)6(10)11/h1-4,7H2,(H,8,9)(H,10,11)
- InChI Key: QEEIWEVEOUMPRD-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)NCCCCN
Computed Properties
- Exact Mass: 160.08486
- Monoisotopic Mass: 160.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4A^2
- XLogP3: -3
Experimental Properties
- PSA: 92.42
Acetic acid,2-[(4-aminobutyl)amino]-2-oxo- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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